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Compound of Interest

Compound Name: Calcium L-lactate hydrate

Cat. No.: B1469535 Get Quote

Technical Support Center: Calcium L-Lactate
Hydrate Solutions
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working with

Calcium L-Lactate Hydrate solutions. The information focuses on the critical impact of pH on

the stability of these solutions.

Frequently Asked Questions (FAQs)
Q1: What is the general effect of pH on the stability of a Calcium L-lactate hydrate solution?

A1: The pH of a Calcium L-lactate hydrate solution is a critical factor influencing its stability,

primarily by affecting the equilibrium between lactate ions and lactic acid. Calcium L-lactate is

the salt of a weak acid (lactic acid) and a strong base (calcium hydroxide). In solution, lactate

ions can be protonated to form lactic acid, a process governed by the solution's pH and the

pKa of lactic acid (approximately 3.86). This equilibrium shift can impact the solubility of

Calcium L-lactate and potentially lead to precipitation.

Q2: My Calcium L-lactate hydrate solution is becoming turbid. What are the likely causes

related to pH?
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A2: Turbidity in a Calcium L-lactate hydrate solution is often due to the precipitation of

calcium salts. A decrease in pH, especially below the pKa of lactic acid, can increase the

concentration of undissociated lactic acid, which may reduce the solubility of calcium lactate.[1]

Conversely, a significant increase in pH can lead to the precipitation of calcium hydroxide if the

solubility product is exceeded.

Q3: At what pH is a Calcium L-lactate hydrate solution generally most stable?

A3: Aqueous solutions of calcium lactate are typically mildly alkaline, with pH values ranging

from 6.0 to 8.5.[2] The optimal pH for stability is generally in the neutral to slightly alkaline

range. One study noted that for the recovery of lactic acid from calcium lactate, precipitation of

calcium sulfate was more effective at a pH greater than 3.86.[3] Another study on the thermal

degradation of calcium lactate pentahydrate used crystals that were precipitated at pH 6.[4]

Q4: Can the presence of other ions in my formulation affect the pH stability of the Calcium L-

lactate solution?

A4: Yes, the presence of other ions can significantly impact the stability. For instance, the

addition of d-gluconate ions has been shown to increase the solubility of calcium L-lactate.[2]

Conversely, ions that can form less soluble salts with calcium, such as phosphates or

carbonates, may lead to precipitation, and this process is often pH-dependent.[5][6]
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Issue
Potential Cause (pH-

Related)
Troubleshooting Steps

Precipitation upon acidification

The pH of the solution has

likely dropped below the

optimal range, causing a shift

in the lactate-lactic acid

equilibrium and reducing the

solubility of Calcium L-lactate.

1. Measure the pH of the

solution.2. If the pH is acidic

(below ~6.0), slowly add a

dilute solution of a suitable

base (e.g., sodium hydroxide)

while monitoring the pH to

bring it back to a neutral or

slightly alkaline range.3.

Observe if the precipitate

redissolves.

Formation of a milky white

precipitate in an alkaline

solution

The pH may be too high,

leading to the precipitation of

calcium hydroxide.

1. Confirm the pH of the

solution.2. If the pH is

excessively alkaline (e.g.,

above 9.0), cautiously add a

dilute solution of a suitable

acid (e.g., lactic acid or

hydrochloric acid) to lower the

pH.3. Monitor for the

dissolution of the precipitate.

Solution instability over time,

leading to crystal formation

Gradual changes in pH due to

atmospheric CO2 absorption

(which can lower pH) or

interaction with container

materials may be occurring.

This can lead to exceeding the

solubility limit of Calcium L-

lactate.

1. Store solutions in tightly

sealed containers to minimize

CO2 exposure.2. Use high-

quality, inert container

materials (e.g., borosilicate

glass).3. Consider buffering

the solution if compatible with

the application.

Inconsistent solubility results

between batches

Variations in the initial pH of

the solvent or the presence of

acidic or basic impurities in the

Calcium L-lactate hydrate raw

material.

1. Standardize the pH of the

solvent before preparing the

solution.2. Ensure the quality

and purity of the Calcium L-

lactate hydrate used.3.

Perform a quality control check
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of the raw material's pH in a

standard solution.

Data Presentation
Table 1: Approximate pH of Aqueous Calcium L-lactate Solutions at 25°C

Concentration of Calcium L-lactate
(mol/L)

Approximate pH

0.01 7.4 – 7.6

0.05 7.6 – 7.8

0.10 7.8 – 8.0

0.20 8.0 – 8.2

Source: Adapted from Wikipedia.[2]

Table 2: Solubility of L(+)-Calcium Lactate in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL)

10 4.8

20 5.8

25 6.7

30 8.5

Source: Adapted from Wikipedia.[2] A study by Kubantseva et al. (2004) investigated the effects

of pH on solubility at these temperatures and found that the concentration of lactate ions was a

main influencing factor.[7]

Experimental Protocols
Protocol 1: Determination of Calcium L-lactate Hydrate Solubility at Various pH Values
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This protocol outlines a method to determine the equilibrium solubility of Calcium L-lactate
hydrate in aqueous solutions at different controlled pH values.

Materials:

Calcium L-lactate hydrate

Deionized water

pH buffers (e.g., pH 4, 7, 9)

Hydrochloric acid (HCl), 0.1 M

Sodium hydroxide (NaOH), 0.1 M

Constant temperature water bath or incubator

pH meter

Analytical balance

Magnetic stirrer and stir bars

Syringe filters (e.g., 0.45 µm)

Suitable analytical instrument for calcium or lactate quantification (e.g., Atomic Absorption

Spectroscopy, HPLC, or Titration).

Procedure: a. Prepare a series of buffered solutions at the desired pH values (e.g., 4.0, 5.0,

6.0, 7.0, 8.0, 9.0). b. Add an excess amount of Calcium L-lactate hydrate to a known

volume of each buffered solution in separate sealed containers. c. Place the containers in a

constant temperature bath (e.g., 25°C) and stir continuously for a predetermined time (e.g.,

24-48 hours) to ensure equilibrium is reached. d. After reaching equilibrium, stop stirring and

allow the undissolved solid to settle. e. Carefully withdraw a sample of the supernatant using

a syringe and immediately filter it through a syringe filter to remove any undissolved

particles. f. Accurately dilute the filtered sample with deionized water. g. Analyze the

concentration of calcium or lactate in the diluted sample using a validated analytical method.

h. Calculate the solubility of Calcium L-lactate hydrate at each pH.
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Protocol 2: Assay of Calcium Lactate by Complexometric Titration

This method can be used to quantify the amount of calcium in a solution, which can then be

related to the concentration of Calcium L-lactate.

Materials:

Calcium L-lactate solution (sample)

0.05 M Disodium ethylenediaminetetraacetate (EDTA) solution

Sodium hydroxide (NaOH) solution, 1 M

Hydroxy naphthol blue indicator

Dilute hydrochloric acid

Buret, pipette, and other standard laboratory glassware.

Procedure: a. Accurately pipette a known volume of the Calcium L-lactate solution into an

Erlenmeyer flask. b. Add 150 mL of deionized water and 2 mL of dilute hydrochloric acid. c.

While stirring, add approximately 30 mL of the 0.05 M disodium EDTA solution from a buret.

d. Add 15 mL of 1 M NaOH solution and about 300 mg of hydroxy naphthol blue indicator. e.

Continue the titration with the 0.05 M disodium EDTA solution until the color changes to a

distinct blue endpoint.[8] f. Record the total volume of EDTA solution used. g. Calculate the

concentration of calcium in the sample. Each mL of 0.05 M disodium EDTA is equivalent to

10.91 mg of C6H10CaO6.[8]
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Caption: Experimental workflow for determining Calcium L-lactate hydrate solubility at various

pH values.
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Caption: Logical relationship between pH and the stability of Calcium L-lactate hydrate
solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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